5-amino-N-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(4-fluorophenyl)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C9H8FN5O/c10-5-1-3-6(4-2-5)12-9(16)7-8(11)14-15-13-7/h1-4H,(H,12,16)(H3,11,13,14,15)
• InChI Key: OUAXGAHCJBGEBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=NNN=C2N)F
• Molecular Formula: C9H8FN5O
• Molecular Weight: 221.19 g/mol

Description

5-amino-N-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. The compound belongs to the class of triazole derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-amino-N-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in the biosynthesis of nucleic acids, such as DNA and RNA. In addition, it has been proposed that the compound may interact with cellular signaling pathways, leading to modulation of immune responses and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. The compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. In addition, it has been demonstrated to possess antitumor activity against various cancer cell lines. Furthermore, the compound has been shown to modulate immune responses, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

5-amino-N-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide has several advantages for lab experiments. The compound is relatively easy to synthesize and is stable under standard laboratory conditions. In addition, it exhibits a wide range of biological activities, making it a useful tool for investigating various biological processes. However, there are also limitations to using this compound in lab experiments. For example, the compound may exhibit cytotoxicity at high concentrations, which may limit its use in certain assays.

Future Directions

There are several future directions for research on 5-amino-N-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide. One potential area of investigation is the development of analogs of the compound with improved pharmacological properties. In addition, further studies are needed to fully elucidate the mechanism of action of the compound and to determine its potential as a therapeutic agent for various diseases. Furthermore, the compound may be investigated for its potential as a tool for studying various biological processes, such as nucleic acid biosynthesis and immune modulation.

Synthesis Methods

The synthesis of 5-amino-N-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide involves the reaction of 4-fluoroaniline with ethyl 2-cyanoacetate in the presence of sodium ethoxide to form ethyl 2-(4-fluorophenyl)hydrazono-3-oxobutanoate. This intermediate is then treated with hydrazine hydrate to yield the corresponding hydrazide, which is cyclized with sodium azide to give the final product.

Scientific Research Applications

5-amino-N-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential as a therapeutic agent. The compound has been shown to exhibit a wide range of biological activities, including antimicrobial, antitumor, and antiviral properties. In addition, it has been investigated for its potential as an anti-inflammatory agent and as a modulator of the immune system.